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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409286 Get Quote

Introduction
Remazol Brilliant Blue R (RBBR), also known as Reactive Blue 19, is a versatile anthraquinone

dye widely used in various scientific applications, including textile dyeing, biotechnology, and

environmental studies.[1] Its high water solubility and vibrant color make it a valuable tool for

researchers.[1] Proper preparation of a stock solution is the first critical step for ensuring

accuracy and reproducibility in experiments utilizing this dye. This document provides a

detailed protocol for the preparation of a Remazol Brilliant Blue R stock solution for laboratory

use.

Chemical Properties and Data
A summary of the key quantitative data for Remazol Brilliant Blue R is presented in the table

below for easy reference.
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Property Value Source(s)

Synonyms Reactive Blue 19, C.I. 61200 [2][3]

CAS Number 2580-78-1 [1][3][4][5]

Molecular Formula C₂₂H₁₆N₂Na₂O₁₁S₃ [1][3][4][5]

Molecular Weight 626.54 g/mol [1][3][4]

Appearance
Dark blue to black crystalline

powder
[1][4][5]

Solubility Soluble in water [1]

Storage Store at room temperature [1]

Example Stock Concentration 1 g/L (1000 ppm) [6][7]

Example Working

Concentrations
10 - 150 ppm (mg/L) [6][7][8]

Experimental Protocol: Preparation of a 1 g/L
Remazol Brilliant Blue R Stock Solution
This protocol details the steps to prepare a 1 g/L (1000 ppm) stock solution of Remazol Brilliant

Blue R. This concentration is a common starting point for making further dilutions for various

experimental needs.[6][7]

Materials and Equipment
Remazol Brilliant Blue R powder (Purity: ≥ 50% dye content)[1]

Deionized or distilled water

Analytical balance

1000 mL volumetric flask

Weighing paper or boat
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Spatula

Magnetic stirrer and stir bar

Storage bottle (amber or covered with foil)

Procedure
Calculate the Required Mass:

To prepare 1 liter (L) of a 1 gram per liter (g/L) solution, 1 gram of Remazol Brilliant Blue R

powder is required.

Note: Commercial preparations of Remazol Brilliant Blue R may have a dye content of

around 50%.[1][4] For precise applications, the purity should be accounted for. For a

desired final concentration of the pure dye, the mass of the powder to be weighed should

be adjusted accordingly (e.g., for 1 g of pure dye from a 50% purity powder, 2 g of the

powder would be needed). For this general protocol, we will assume the use of 1 g of the

supplied powder.

Weigh the Dye:

Place a piece of weighing paper or a weighing boat on the analytical balance and tare it.

Carefully weigh out 1.0 g of Remazol Brilliant Blue R powder using a spatula.

Dissolve the Dye:

Add approximately 500 mL of deionized or distilled water to the 1000 mL volumetric flask.

Carefully transfer the weighed dye powder into the volumetric flask.

Add a magnetic stir bar to the flask and place it on a magnetic stirrer.

Stir the solution until the dye is completely dissolved. The solution should be a clear,

vibrant blue with no visible solid particles.

Final Volume Adjustment:
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Once the dye is fully dissolved, remove the flask from the magnetic stirrer and take out the

stir bar.

Add deionized or distilled water to the volumetric flask until the bottom of the meniscus

reaches the 1000 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed and

homogenous.

Storage:

Transfer the prepared stock solution to a clean, clearly labeled storage bottle.

Although stable, to prevent any potential photodegradation, it is good practice to store the

solution in a dark location or in an amber bottle at room temperature.[6]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the dye powder and solutions.

When heated to decomposition, Remazol Brilliant Blue R may emit toxic fumes.[9]

Consult the Safety Data Sheet (SDS) for detailed safety information.

Diagrams
The following diagram illustrates the experimental workflow for the preparation of the Remazol

Brilliant Blue R stock solution.
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Preparation

Dissolution

Finalization

1. Calculate Mass
(1 g for 1 L of 1 g/L solution)

2. Weigh Dye
(1.0 g of RBBR powder)

3. Add ~500 mL Water
to Volumetric Flask

4. Transfer Dye to Flask

5. Stir Until Dissolved

6. Adjust Volume to 1 L
with Water

7. Mix Thoroughly

8. Transfer to Labeled
Storage Bottle

Click to download full resolution via product page

Caption: Workflow for preparing Remazol Brilliant Blue R stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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